3,5,6-Trichlorosalicylic acid
Overview
Description
3,5,6-Trichlorosalicylic acid (3,5,6-TCSA) is a naturally occurring compound found in various plant species, including wheat, barley, and oats. It is a member of the salicylic acid family, and has been studied for its potential therapeutic uses, including as an anti-inflammatory, antimicrobial, and antifungal agent. 3,5,6-TCSA is also an important intermediate in the synthesis of other compounds, such as trichloroacetate and trichloroacetaldehyde.
Scientific Research Applications
3,5,6-Trichlorosalicylic Acid: A Comprehensive Analysis of Scientific Research Applications:
Photophysics and Spectroscopy
3,5,6-Trichlorosalicylic acid (TCSA) has been studied for its unique photophysical properties. Researchers have observed distinct dual emission coupled with a large Stokes shifted emission band in various solvents, which is indicative of an excited-state intramolecular proton transfer (ESIPT) reaction . This property is significant for developing new fluorescent probes and sensors.
Chemical Synthesis
TCSA serves as a chlorinated salicylic acid intermediate in chemical synthesis . It is used in the preparation of more complex chemical compounds and can be involved in various synthesis processes, including pharmaceuticals and agrochemicals.
Computational Chemistry
Studies have combined Hartree-Fock and Density Functional Theory calculations with spectroscopic studies to understand the behavior of TCSA at a molecular level . This aids in predicting the reactivity and interaction of TCSA with other molecules.
Safety and Toxicity Studies
Information on TCSA’s safety, hazards, and toxicity is crucial for handling the compound in various research settings. Understanding these aspects ensures safe practices in laboratories and informs potential therapeutic applications .
Patent Literature
Patents involving TCSA provide insight into its practical applications and the innovations surrounding its use. These documents can reveal new methods of synthesis or novel uses of the compound .
Mechanism of Action
For more in-depth research, you might explore the photophysical aspects of TCSA, as it exhibits anomalous dual emission and an excited state intramolecular proton transfer (ESIPT) reaction . Keep in mind that further studies are needed to fully elucidate its mechanisms. 🧪
: On the Photophysics of 3,5,6-Trichlorosalicylic Acid: Spectroscopic Study Combined with Hartree-Fock and Density Functional Theory Calculations
properties
IUPAC Name |
2,3,5-trichloro-6-hydroxybenzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H3Cl3O3/c8-2-1-3(9)6(11)4(5(2)10)7(12)13/h1,11H,(H,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IIHCUZVBIMTHEB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=C(C(=C1Cl)Cl)C(=O)O)O)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H3Cl3O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID7068265 |
Source
|
| Record name | Benzoic acid, 2,3,5-trichloro-6-hydroxy- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID7068265 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
241.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3,5,6-Trichlorosalicylic acid | |
CAS RN |
40932-60-3 |
Source
|
| Record name | 2,3,5-Trichloro-6-hydroxybenzoic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=40932-60-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Benzoic acid, 2,3,5-trichloro-6-hydroxy- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0040932603 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Benzoic acid, 2,3,5-trichloro-6-hydroxy- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Benzoic acid, 2,3,5-trichloro-6-hydroxy- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID7068265 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3,5,6-trichlorosalicylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.050.114 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
